Cas no 164916-54-5 (O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate)

• Product Name: O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate
• CAS No: 164916-54-5
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• MDL: MFCD25542351
• CID: 1016098
• PubChem ID: 60078267
• Update Time: 2025-11-01

O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (cis)-1-benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate
• (1R,2S)-1-benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate
• 2-O-benzyl 1-O-methyl (1S,2R)-4-oxocyclopentane-1,2-dicarboxylate
• O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate
• cis-1-benzyl2-methyl4-oxocyclopentane-1,2-dicarboxylate
• 362488-92-4
• A850675
• 164916-54-5
• SCHEMBL9113747
• AS-41955
• 1-BENZYL 2-METHYL (1R,2S)-4-OXOCYCLOPENTANE-1,2-DICARBOXYLATE
• AKOS025146533
• cis-1-Benzyl 2-methyl 4-oxocyclopentane-1,2-dicarboxylate
• AMY25981
• CS-0447733
• Benzyl methyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
• DTXSID30733596
• MFCD25542351
• DB-223271
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, methyl phenylmethyl ester, cis- (9CI)

• MDL： MFCD25542351
• Inchi： 1S/C15H16O5/c1-19-14(17)12-7-11(16)8-13(12)15(18)20-9-10-5-3-2-4-6-10/h2-6,12-13H,7-9H2,1H3/t12-,13+/m0/s1
• InChI Key： IPBOISVEVUERBN-QWHCGFSZSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1CC(C[C@@H]1C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 276.09977361g/mol
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate

Professional Introduction to O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate (CAS No. 164916-54-5)

O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate, a compound with the CAS number 164916-54-5, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The unique combination of functional groups in its molecular framework makes it a versatile intermediate for synthesizing complex molecules, particularly those relevant to medicinal chemistry.

The chemical structure of O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate consists of a cyclopentane ring substituted with an oxo group at the 4-position and two carboxylate groups at the 1 and 2 positions. Additionally, the presence of a benzyl group at the 2-position and a methyl group at the 1-position further enhances its reactivity and utility. This configuration allows for diverse chemical transformations, making it an invaluable building block in the synthesis of pharmacologically active compounds.

In recent years, there has been growing interest in cyclopentane derivatives due to their biological activity and structural diversity. The cyclopentane ring is known to mimic the conformational flexibility of natural products, which is often crucial for achieving high affinity and selectivity in drug interactions. O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate exemplifies this trend by providing a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a critical role in various physiological processes, including inflammation and cancer progression. By designing molecules that specifically inhibit these enzymes, researchers aim to develop novel therapeutic agents. The structural features of O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate, particularly its ability to interact with enzyme active sites through hydrogen bonding and hydrophobic interactions, make it an attractive candidate for this purpose.

Recent studies have demonstrated that derivatives of cyclopentane-1,2-dicarboxylic acid exhibit significant anti-inflammatory properties. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The benzyl and methyl substituents in O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate contribute to its ability to modulate inflammatory pathways by interacting with specific targets within cells. This has led to investigations into its potential as an anti-inflammatory agent in preclinical models.

The synthesis of O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the cyclopentane ring followed by functionalization at the 4-position with an oxo group. Subsequent steps involve introducing the carboxylate groups at the 1 and 2 positions, which can be achieved through various chemical methods such as carboxylation or esterification reactions. The final step includes the addition of the benzyl and methyl groups, which can be accomplished using standard organic transformations like alkylation or benzoylation.

The stereochemistry of O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate is particularly noteworthy as it influences its biological activity. The cis configuration of the carboxylate groups ensures optimal spatial orientation for interaction with biological targets. This stereochemical requirement underscores the importance of precise synthetic methodologies to achieve the desired configuration without racemization or epimerization.

In conclusion, O2-benzyl O1-methyl cis-4-oxocyclopentane-1,2-dicarboxylate (CAS No. 164916-54-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and biochemical studies.